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Compound of Interest

1-Methylcyclohexanecarboxylic
Compound Name: o
aci

Cat. No.: B042515

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the melting and boiling points of 1-
methylcyclohexanecarboxylic acid, complete with experimental protocols for their
determination. The information is presented to support research and development activities
where this compound is utilized.

Physicochemical Data of 1-
Methylcyclohexanecarboxylic Acid

1-Methylcyclohexanecarboxylic acid is a cyclic carboxylic acid that presents as a white solid
at room temperature.[1] Its physical properties, specifically its melting and boiling points, are
crucial for its handling, purification, and application in various chemical syntheses.

Data Summary

The experimentally determined melting and boiling points for 1-methylcyclohexanecarboxylic
acid are summarized in the table below for easy reference.
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Property Temperature Range Reference
Melting Point 35-41 °C [1]
Boiling Point 234-236 °C [2]

Experimental Protocols

The following sections detail the standard laboratory procedures for the determination of
melting and boiling points.

Melting Point Determination (Capillary Method)

The melting point of a solid is the temperature at which it transitions from a solid to a liquid
phase. For a pure crystalline solid, this transition occurs over a narrow temperature range. The
capillary method is a common and reliable technique for determining this property.[3]

Apparatus and Materials:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer

Sample of 1-methylcyclohexanecarboxylic acid (powdered)

Heating bath fluid (e.g., mineral oil or silicone oll) if using a Thiele tube
Procedure:

o Sample Preparation: A small amount of the dry, powdered 1-methylcyclohexanecarboxylic
acid is introduced into the open end of a capillary tube.[4] The tube is then gently tapped to
pack the sample into the sealed end, aiming for a sample height of 2-3 mm.[4]

o Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus or attached to a thermometer immersed in a heating bath.[5]
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e Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the
temperature approaches the expected melting point.

o Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire sample becomes a clear
liquid is recorded as the end of the melting range. For pure compounds, this range is
typically narrow.

Boiling Point Determination (Capillary Method/Thiele
Tube)

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure.[6] The micro boiling point determination using a capillary
tube is a convenient method that requires only a small amount of the substance.[7]

Apparatus and Materials:

o Thiele tube or other suitable heating bath

o Small test tube (e.g., Durham tube)

o Capillary tube (sealed at one end)

e Thermometer

o Sample of 1-methylcyclohexanecarboxylic acid

» Heating bath fluid (e.g., mineral oil)

» Rubber band or wire to attach the test tube to the thermometer
Procedure:

o Sample Preparation: A few drops of the molten 1-methylcyclohexanecarboxylic acid are
placed into the small test tube.

o Apparatus Assembly: A capillary tube is placed inside the test tube with its open end
downwards.[7] The test tube is then attached to a thermometer.
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e Heating: The thermometer and test tube assembly is immersed in a Thiele tube containing a
heating oil, ensuring the sample is below the oil level.[8] The Thiele tube is heated gently.[3]

o Observation: As the temperature rises, air trapped in the capillary tube will bubble out.[9]
Heating is continued until a steady stream of bubbles emerges from the capillary tube.[9] At

this point, the heating is stopped.

» Boiling Point Reading: The liquid will begin to cool, and the stream of bubbles will slow down
and eventually stop. The boiling point is the temperature at which the liquid just begins to

enter the capillary tube.[7]

Visualized Workflows

The following diagrams illustrate the logical flow of the experimental procedures described
above.
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Prepare Sample:
Pack 2-3 mm of powdered solid
into a capillary tube.

Setup Apparatus:
Place capillary tube in
melting point apparatus.

Heat Sample:
Increase temperature slowly
(1-2 °C/min).

'

Observe Melting:
Note the temperature range from
the first liquid drop to a clear liquid.

(Record Melting Point Range)

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b042515?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042515?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Prepare Sample:
Place liquid in a small test tube
with an inverted capillary tube.

Setup Apparatus:
Attach test tube to a thermometer
and immerse in a heating bath.

Heat Sample:
Heat gently until a steady stream
of bubbles emerges from the capillary.

Cool Down:
Remove heat and allow the
apparatus to cool.

Observe Boiling Point:
Record the temperature when the
liquid enters the capillary tube.

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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